Cas no 1258689-29-0 (N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide)

• Product Name: N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide
• CAS No: 1258689-29-0
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 5799422
• PubChem ID: 136196572
• Update Time: 2025-06-08

N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(CYANOMETHYL)-N-METHYL-4-(4-OXO-3H-QUINAZOLIN-2-YL)BUTANAMIDE
• N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide
• EN300-26680325
• AKOS032971419
• Z1000013926
• 1258689-29-0

• Inchi： 1S/C15H16N4O2/c1-19(10-9-16)14(20)8-4-7-13-17-12-6-3-2-5-11(12)15(21)18-13/h2-3,5-6H,4,7-8,10H2,1H3,(H,17,18,21)
• InChI Key： JNDUWOVCNNBNHD-UHFFFAOYSA-N
• SMILES： O=C(CCCC1=NC2C=CC=CC=2C(N1)=O)N(C)CC#N

Computed Properties

• Exact Mass: 284.12732577g/mol
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.6Ų

Additional information on N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide

Comprehensive Overview of N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide (CAS No. 1258689-29-0)

The compound N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide (CAS No. 1258689-29-0) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a quinazolinone core and a cyanomethyl group, makes it a promising candidate for various applications, including drug discovery and enzyme inhibition studies. Researchers are particularly interested in its potential role as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapies and precision medicine.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in personalized medicine and the need for more effective treatments with fewer side effects. The N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide compound fits into this narrative due to its modular design, which allows for fine-tuning of its pharmacological properties. This adaptability is crucial for addressing challenges like drug resistance, a hot topic in oncology and infectious disease research.

From a structural perspective, the quinazolinone moiety in this compound is a well-known pharmacophore found in several FDA-approved drugs. Its presence suggests potential interactions with biological targets such as tyrosine kinases or G-protein-coupled receptors (GPCRs). These targets are frequently searched in academic and industrial databases, reflecting their importance in treating conditions like inflammation, metabolic disorders, and neurodegenerative diseases. The cyanomethyl group further enhances the molecule's reactivity, making it a versatile intermediate in medicinal chemistry.

Another area of interest is the compound's potential application in proteomics and chemical biology. As high-throughput screening technologies evolve, molecules like N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide are increasingly used to probe protein functions and identify new drug targets. This aligns with the growing popularity of AI-driven drug discovery, where computational models predict compound efficacy before lab validation—a trend dominating scientific discussions and search queries.

In summary, N-(cyanomethyl)-N-methyl-4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanamide (CAS No. 1258689-29-0) represents a multifaceted tool for modern research. Its relevance to kinase inhibition, drug design, and chemical biology ensures it remains a subject of active investigation. As the scientific community continues to explore its applications, this compound may pave the way for breakthroughs in therapeutics and diagnostic technologies.